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Compound of Interest

Compound Name: Mca-SEVNLDAEFK(Dnp)

Cat. No.: B6303111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and use of the

fluorescent peptide substrate, Mca-SEVNLDAEFK(Dnp). This substrate is a valuable tool for

studying the enzymatic activity of Beta-secretase 1 (BACE-1), a key enzyme implicated in the

pathology of Alzheimer's disease.

Product Information
Mca-SEVNLDAEFK(Dnp) is a Förster Resonance Energy Transfer (FRET) peptide substrate

for BACE-1.[1][2][3][4] It contains the "Swedish" Lys-Met/Asn-Leu mutation of the amyloid

precursor protein (APP) β-secretase cleavage site.[1][2][3][4] The peptide incorporates a highly

fluorescent 7-methoxycoumarin (Mca) group and a 2,4-dinitrophenyl (Dnp) quenching group. In

its intact state, the proximity of the Dnp group quenches the fluorescence of the Mca group.[1]

[2][3][4][5][6] Cleavage of the peptide by BACE-1 at the Leu-Asp bond separates the

fluorophore from the quencher, leading to a detectable increase in fluorescence.[1][2][3][4][5][6]

Solubility and Storage Conditions
Proper handling and storage of Mca-SEVNLDAEFK(Dnp) are crucial for maintaining its

stability and performance. The following tables summarize the recommended conditions for the

lyophilized powder and the substrate in solution.

Table 1: Storage of Lyophilized Mca-SEVNLDAEFK(Dnp)
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Storage Temperature Shelf Life Additional Conditions

-20°C 1 to 3 years
Keep desiccated and protected

from light.[5][6][7]

-80°C 2 years
Sealed storage, away from

moisture and light.[6][7]

Table 2: Solubility and Storage of Mca-SEVNLDAEFK(Dnp) in Solution

Solvent Concentration
Preparation
Notes

Storage
Temperature

Shelf Life

DMSO
1.25 mg/mL

(0.82 mM)

Ultrasonic

treatment may

be required. Use

freshly opened,

anhydrous

DMSO as its

hygroscopic

nature can affect

solubility.[6]

-20°C
Up to 1 month.[5]

[6][7]

-80°C
Up to 6 months.

[6][7]

Important Note: For solutions, it is highly recommended to aliquot the stock solution into single-

use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation of the

peptide.[5]

Signaling Pathway
Mca-SEVNLDAEFK(Dnp) is a tool to study the amyloidogenic pathway of amyloid precursor

protein (APP) processing. BACE-1 is the rate-limiting enzyme in this pathway, which ultimately

leads to the production of amyloid-beta (Aβ) peptides that form plaques in the brains of

individuals with Alzheimer's disease.
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Amyloidogenic processing of APP by BACE-1 and γ-secretase.

Experimental Protocols
The following is a representative protocol for a BACE-1 enzymatic assay using a FRET peptide

substrate like Mca-SEVNLDAEFK(Dnp) in a 96-well plate format.

Materials:

Mca-SEVNLDAEFK(Dnp) substrate

Recombinant human BACE-1 enzyme

Assay Buffer: 50 mM Sodium Acetate, pH 4.5

Dimethyl sulfoxide (DMSO), anhydrous

Test compounds (inhibitors)

Black 96-well microplate
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Fluorescence microplate reader

Protocol:

Substrate Preparation:

Prepare a stock solution of Mca-SEVNLDAEFK(Dnp) in anhydrous DMSO (e.g., 1 mg/mL

or 500 µM).

On the day of the assay, dilute the stock solution to the desired working concentration

(e.g., 50 µM) with Assay Buffer.

Enzyme Preparation:

Dilute the BACE-1 enzyme stock to the final working concentration (e.g., ~0.3 units/µL) in

cold Assay Buffer just before use. Keep the enzyme on ice.

Assay Procedure:

Add the following reagents to the wells of a black 96-well plate:

Blank (no enzyme): 20 µL Assay Buffer + 10 µL Substrate Working Solution.

Positive Control (no inhibitor): 10 µL BACE-1 Working Solution + 10 µL Assay Buffer +

10 µL Substrate Working Solution.

Test Compound: 10 µL BACE-1 Working Solution + 10 µL Test Compound (diluted in

Assay Buffer) + 10 µL Substrate Working Solution.

The final reaction volume will be dependent on the specific plate reader and assay format

but is often between 30 µL and 100 µL. Adjust volumes accordingly, maintaining the final

concentrations of all components.

Incubation:

Incubate the plate at 37°C for 60-120 minutes, protected from light. The optimal incubation

time should be determined empirically to ensure the reaction is in the linear range.
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Fluorescence Measurement:

Measure the fluorescence intensity using a microplate reader with excitation at

approximately 320 nm and emission at approximately 405 nm.

Data Analysis:

Subtract the fluorescence of the blank from all other readings.

Calculate the percent inhibition for each test compound concentration relative to the

positive control.

Plot the percent inhibition versus the logarithm of the compound concentration to

determine the IC₅₀ value.

Experimental Workflow
The following diagram illustrates the general workflow for performing a BACE-1 FRET assay.
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Workflow for a BACE-1 FRET-based inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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